Cas no 2229253-48-7 (1-methyl-2-(prop-2-yn-1-yl)pyrrolidine)

• Product Name: 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine
• CAS No: 2229253-48-7
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 5928548
• PubChem ID: 87996080
• Update Time: 2025-05-27

1-methyl-2-(prop-2-yn-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-methyl-2-(2-propyn-1-yl)-
• 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine
• SCHEMBL6461247
• 2229253-48-7
• EN300-1782588

• Inchi： 1S/C8H13N/c1-3-5-8-6-4-7-9(8)2/h1,8H,4-7H2,2H3
• InChI Key： LNUOIDAHPMVWSO-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC#C

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.895±0.06 g/cm3(Predicted)
• Boiling Point: 147.1±13.0 °C(Predicted)
• pka: 9.65±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine

Comprehensive Overview of 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine (CAS No. 2229253-48-7)

1-methyl-2-(prop-2-yn-1-yl)pyrrolidine (CAS No. 2229253-48-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrrolidine backbone and propargyl substituent, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it an attractive candidate for researchers exploring novel bioactive compounds and pharmaceutical precursors.

The growing interest in 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine is partly driven by its potential applications in drug discovery. With the rise of targeted therapies and small-molecule inhibitors, researchers are increasingly focusing on compounds that can modulate biological pathways with high specificity. The propargyl group in this molecule offers opportunities for click chemistry applications, a technique widely used in bioconjugation and drug delivery systems. This aligns with current trends in precision medicine and theranostics, where multifunctional compounds are in high demand.

From a synthetic chemistry perspective, CAS No. 2229253-48-7 represents a valuable building block for constructing nitrogen-containing heterocycles. Its pyrrolidine core is a common motif in many FDA-approved drugs, particularly those targeting the central nervous system. The compound's stability and reactivity profile make it suitable for high-throughput screening and combinatorial chemistry approaches, which are crucial for accelerating drug discovery pipelines. Recent publications have highlighted its utility in developing allosteric modulators for various receptor systems.

In material science applications, 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine has shown promise as a precursor for functionalized polymers. The alkyne functionality enables participation in polymerization reactions, particularly in the synthesis of conductive polymers and smart materials. This has implications for developing advanced materials for energy storage, flexible electronics, and sensors - areas experiencing rapid growth due to the global push toward sustainable technologies and Internet of Things (IoT) devices.

The compound's physicochemical properties, including its lipophilicity and hydrogen bonding capacity, make it particularly interesting for formulation scientists. These characteristics influence its bioavailability and membrane permeability, key parameters in drug development. Current research trends emphasize the importance of such properties in overcoming blood-brain barrier challenges and improving drug-like characteristics of new chemical entities.

Quality control and analytical characterization of CAS No. 2229253-48-7 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The pharmaceutical industry's increasing adoption of Quality by Design (QbD) principles has raised standards for compound characterization, making these analytical methods essential for ensuring batch-to-batch consistency and regulatory compliance.

Environmental considerations surrounding 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine have also come into focus, particularly regarding its green chemistry profile. Researchers are investigating more sustainable synthetic routes using catalytic methods and biodegradable solvents, reflecting the chemical industry's shift toward eco-friendly processes. This aligns with global initiatives like the UN Sustainable Development Goals and corporate ESG (Environmental, Social, and Governance) commitments.

From a commercial perspective, the demand for CAS No. 2229253-48-7 has been steadily increasing, particularly from contract research organizations and academic laboratories. The compound's pricing and availability are influenced by factors such as scale-up challenges and raw material sourcing, which are common topics in chemical procurement discussions. Suppliers are increasingly providing detailed technical data sheets and safety profiles to meet the information needs of potential buyers.

Future research directions for 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine may explore its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's structural features could be leveraged to develop bifunctional molecules that simultaneously engage multiple biological targets, a strategy gaining traction in complex disease treatment. Additionally, its applications in chemical biology probes and diagnostic agents warrant further investigation.

In conclusion, 1-methyl-2-(prop-2-yn-1-yl)pyrrolidine (CAS No. 2229253-48-7) represents a multifaceted compound with diverse applications across scientific disciplines. Its continued study contributes to advancements in drug discovery, material innovation, and sustainable chemistry, addressing many of the pressing challenges in modern scientific research and industrial applications.